Cas no 158453-41-9 (Methanone,di-10H-quindolin-11-yl-)

• Product Name: Methanone,di-10H-quindolin-11-yl-
• CAS No: 158453-41-9
• MF: C₃₁H₁₈N₄O
• MW: 462.500826358795
• CID: 231615
• Update Time: 2024-03-01

Methanone,di-10H-quindolin-11-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,di-10H-quindolin-11-yl-
• Cryptomisrine
• Methanone, di-10H-quindolin-11-yl-

• Inchi： 1S/C31H18N4O/c36-31(25-17-9-1-5-13-21(17)32-27-19-11-3-7-15-23(19)34-29(25)27)26-18-10-2-6-14-22(18)33-28-20-12-4-8-16-24(20)35-30(26)28/h1-16,34-35H
• InChI Key： BOMINIHNGZWSLU-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1)C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1

Computed Properties

• Exact Mass: 462.14824
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• XLogP3: 3.974

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 828.3±60.0 °C(Predicted)
• PSA: 74.43
• pka: 12.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines